Cas no 4461-30-7 (chloroacetyl isocyanate)
chloroacetyl isocyanate structure
Product Name:chloroacetyl isocyanate
CAS No:4461-30-7
MF:C3H2ClNO2
MW:119.506479740143
CID:85057
PubChem ID:24855702
Update Time:2025-08-05
chloroacetyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- chloroacetyl isocyanate
- 2-chloroacetyl isocyanate
- Q27279679
- Chloroacetyl isocyante
- 4461-30-7
- CHLOROACETYL ISOCYANATE [MI]
- alpha-chloroacetyl isocyanate
- 2-chloroethanecarbonyl isocyanate
- AS-81543
- a-Chloroacetyl isocyanate
- AKOS006221007
- EINECS 224-715-4
- SCHEMBL482641
- chloroacetic acid anhydride with isocyanic acid
- H5WF2AMH7J
- Chloroacetylisocyanate
- InChI=1/C3H2ClNO2/c4-1-3(7)5-2-6/h1H
- Acetyl isocyanate, chloro-
- Chloro-acetyl isocyanate
- Chloroacetyl isocyanate, >=95%
- GEO-02756
- NS00031442
- FT-0611900
- DTXSID30196248
- MFCD00002034
- UNII-H5WF2AMH7J
- DB-355951
- G86320
-
- MDL： MFCD00002034
- Inchi： 1S/C3H2ClNO2/c4-1-3(7)5-2-6/h1H2
- InChI Key： MOVMEFHWBOWMFU-UHFFFAOYSA-N
- SMILES： ClCC(N=C=O)=O
- BRN： 1904273
Computed Properties
- Exact Mass: 118.97700
- Monoisotopic Mass: 118.977
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.403 g/mL at 25 °C(lit.)
- Melting Point: 25°C
- Boiling Point: 50-55 °C/20 mmHg(lit.)
- Flash Point: Fahrenheit: 143.6 ° f
Celsius: 62 ° c - Refractive Index: n20/D 1.463(lit.)
- PSA: 46.50000
- LogP: 0.08760
- Solubility: Uncertain
- Merck: 14,2117
- Sensitiveness: Moisture Sensitive
chloroacetyl isocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H314-H334
- Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3080
- WGK Germany：3
- Hazard Category Code： 14-25-34-42
- Safety Instruction： 8-45-36/37/39-26
-
Hazardous Material Identification：
- Risk Phrases：R34; R20/21/22; R14; R25
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：−20°C
chloroacetyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
chloroacetyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C915918-1g |
Chloroacetyl isocyanate |
4461-30-7 | ≥95% | 1g |
￥691.20 | 2022-09-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 259322-1G |
chloroacetyl isocyanate |
4461-30-7 | 1g |
¥428.76 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 259322-5G |
chloroacetyl isocyanate |
4461-30-7 | 5g |
¥2036.57 | 2023-12-09 | ||
| TRC | C382550-100mg |
Chloroacetyl Isocyanate |
4461-30-7 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382550-500mg |
Chloroacetyl Isocyanate |
4461-30-7 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C382550-1g |
Chloroacetyl Isocyanate |
4461-30-7 | 1g |
$ 95.00 | 2022-06-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-234324-1 g |
Chloroacetyl isocyanate, |
4461-30-7 | 1g |
￥196.00 | 2023-07-10 | ||
| Aaron | AR003PI4-100mg |
Chloroacetyl isocyanate |
4461-30-7 | 90% | 100mg |
$28.00 | 2025-02-10 | |
| Aaron | AR003PI4-1g |
Chloroacetyl isocyanate |
4461-30-7 | 90% | 1g |
$115.00 | 2025-02-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234324-1g |
Chloroacetyl isocyanate, |
4461-30-7 | 1g |
￥196.00 | 2023-09-05 |
chloroacetyl isocyanate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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